Cas no 62175-75-1 (6-(2-oxopropyl)-2-sulfanylidene-1h-pyrimidin-4-one)

• Product Name: 6-(2-oxopropyl)-2-sulfanylidene-1h-pyrimidin-4-one
• CAS No: 62175-75-1
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 956252
• PubChem ID: 4653428
• Update Time: 2025-04-19

6-(2-oxopropyl)-2-sulfanylidene-1h-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-oxopropyl)-2-sulfanylidene-1h-pyrimidin-4-one
• 2,3-DIHYDRO-6-(2-OXOPROPYL)-2-THIOXO-4(1H)-PYRIMIDINONE
• 6-(2-oxo-propyl)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• AC1NF5W9
• NSC250614
• DS-015567
• NSC-250614
• 62175-75-1
• DTXSID40405277

• Inchi： 1S/C7H8N2O2S/c1-4(10)2-5-3-6(11)9-7(12)8-5/h3H,2H2,1H3,(H2,8,9,11,12)
• InChI Key： YUOHGFAOPVTETJ-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(CC(C)=O)N1)=O

Computed Properties

• Exact Mass: 184.03074
• Monoisotopic Mass: 184.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 58.2
• LogP: 0.56400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones